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Compound of Interest

Compound Name: Trivalent GaINAc-DBCO

Cat. No.: B15138554

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and applications of Trivalent N-acetylgalactosamine-Dibenzocyclooctyne (Trivalent
GalNAc-DBCO). This molecule has emerged as a critical tool in targeted drug delivery,
particularly for liver-specific applications, owing to its high-affinity binding to the
asialoglycoprotein receptor (ASGPR) expressed on hepatocytes.

Chemical Structure and Properties

Trivalent GalNAc-DBCO is a synthetic construct composed of three N-acetylgalactosamine
(GalNAc) sugar moieties multivalently displayed on a central scaffold, which is in turn linked to
a dibenzocyclooctyne (DBCO) group. The trivalent presentation of GalNAc is crucial for high-
avidity binding to the trimeric ASGPR. The DBCO moiety enables highly efficient and specific
conjugation to azide-modified molecules via Strain-Promoted Alkyne-Azide Cycloaddition
(SPAAC), a form of "click chemistry"” that proceeds without the need for a cytotoxic copper
catalyst.[1][2]

The exact chemical structure, and consequently the molecular weight and formula, of Trivalent
GalNAc-DBCO can vary depending on the linker chemistry and the central scaffold used by
different manufacturers. These variations can influence the spacing of the GalNAc units and
the overall hydrophilicity of the molecule. Below is a summary of properties for representative
Trivalent GalNAc-DBCO structures available commercially.
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Table 1: Physicochemical Properties of Representative Trivalent GalINAc-DBCO Structures

Property Value (Structure 1) Value (Structure 2) Reference(s)

Molecular Formula Co1H144N12034 Cs2H127N11029 [3114]

Molecular Weight 1950.18 g/mol 1730.94 g/mol [3][4]
White to off-white White to off-white

Appearance , _ (2]
solid solid

- Soluble in water and Soluble in water and

Solubility [2]
DMSO DMSO
Store at -20°C to Store at -20°C to

Storage Conditions -80°C, protected from -80°C, protected from [3114]
moisture. moisture.

Mechanism of Action: ASGPR-Mediated
Endocytosis

The primary biological function of Trivalent GaINAc-DBCO in drug delivery is to facilitate the
targeted uptake of conjugated payloads into hepatocytes. This process is mediated by the
asialoglycoprotein receptor (ASGPR), a C-type lectin highly and selectively expressed on the
surface of liver cells.

The trivalent arrangement of GalNAc residues on the ligand mimics the natural ligands of
ASGPR, leading to high-affinity binding. This interaction triggers receptor-mediated
endocytosis, a process where the cell membrane engulfs the ligand-receptor complex, forming
an endosome that transports the conjugate into the cell. Once inside the hepatocyte, the
payload can be released to exert its therapeutic effect. This targeted delivery mechanism
enhances the efficacy of the therapeutic agent while minimizing off-target effects.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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